Cas no 856061-59-1 (1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid)

1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid structure
856061-59-1 structure
Product Name:1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid
CAS No:856061-59-1
MF:C12H12N2O2
MW:216.235882759094
CID:2111826
Update Time:2023-08-04

1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-5-phenyl-1H-Pyrazole-3-carboxylic acid
    • COR0001345
    • 1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
    • 1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid
    • Inchi: 1S/C12H12N2O2/c1-2-14-11(8-10(13-14)12(15)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,15,16)
    • InChI Key: LABWYLGWRYXTKX-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C2C=CC=CC=2)N(CC)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Topological Polar Surface Area: 55.1

1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B441898-10mg
1-ethyl-5-phenyl-1H-pyrazole-3-carboxylic Acid
856061-59-1
10mg
$ 70.00 2022-06-07
TRC
B441898-50mg
1-ethyl-5-phenyl-1H-pyrazole-3-carboxylic Acid
856061-59-1
50mg
$ 230.00 2022-06-07
TRC
B441898-100mg
1-ethyl-5-phenyl-1H-pyrazole-3-carboxylic Acid
856061-59-1
100mg
$ 365.00 2022-06-07

1-Ethyl-5-phenyl-1H-pyrazole-3-carboxylic acid Related Literature

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